1-(2-fluorobenzyl)-2-((2-isopropyl-5-methylphenoxy)methyl)-1H-benzo[d]imidazole

• IUPAC Name: 1-[(2-fluorophenyl)methyl]-2-[(5-methyl-2-propan-2-ylphenoxy)methyl]benzimidazole
• InChI: InChI=1S/C25H25FN2O/c1-17(2)20-13-12-18(3)14-24(20)29-16-25-27-22-10-6-7-11-23(22)28(25)15-19-8-4-5-9-21(19)26/h4-14,17H,15-16H2,1-3H3
• InChI Key: AEXICZYGSAEPHI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C(C)C)OCC2=NC3=CC=CC=C3N2CC4=CC=CC=C4F
• Molecular Formula: C25H25FN2O
• Molecular Weight: 388.5 g/mol

Description

1-(2-fluorobenzyl)-2-((2-isopropyl-5-methylphenoxy)methyl)-1H-benzo[d]imidazole is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

Fluoroform as a Source in Synthesis

A study by Thomoson, Wang, and Dolbier (2014) outlines the use of fluoroform as a source of difluorocarbene, converting various nucleophiles into their difluoromethylated derivatives. This process includes the synthesis of imidazole and benzimidazole derivatives, providing moderate to good yields through a two-phase reaction. This method highlights a synthesis route that could potentially apply to creating derivatives similar to the target compound (Thomoson, Wang, & Dolbier, 2014).

Antihypertensive Properties of Imidazoles

Research by Carini et al. (1991) discovered a series of nonpeptide angiotensin II receptor antagonists, including N-(biphenylylmethyl)imidazoles, demonstrating potent antihypertensive effects upon oral administration. This study suggests the structural and functional versatility of imidazole derivatives in medical applications, potentially including the target compound (Carini et al., 1991).

Fluorescent Sensors Based on Benzimidazole

A 2019 study by Suman et al. introduced benzimidazole and benzothiazole-based azomethines as fluorescent sensors for Al3+ and Zn2+. These compounds demonstrated large Stokes shifts and high sensitivity and selectivity, indicating their utility in detecting specific analytes. Such research underscores the potential of benzimidazole derivatives in developing new fluorescent probes (Suman et al., 2019).

Synthesis and Biological Evaluation

Karthikeyan et al. (2017) synthesized a series of benzimidazole-5-carboxylic acids and their methyl esters, evaluating their antiproliferative effects against breast cancer cell lines. The study demonstrated significant activity, suggesting the potential of benzimidazole derivatives as therapeutic agents against cancer (Karthikeyan et al., 2017).

Ferroelectric and Antiferroelectric Properties

A fascinating study by Horiuchi et al. (2012) discovered above-room-temperature ferroelectricity and antiferroelectricity in benzimidazoles. This research demonstrated the electrical switchability of these molecules in the crystalline state through proton tautomerization, opening avenues for their use in lead- and rare-metal-free ferroelectric devices (Horiuchi et al., 2012).